Cas no 443737-40-4 (8-{(3-chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{(3-chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 443737-40-4
• MF: C₁₄H₁₃ClN₄O₂S
• MW: 336.796620130539
• CID: 5417444
• Update Time: 2025-07-09

8-{(3-chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-[(3-chlorobenzyl)sulfanyl]-1,3-dimethyl-3,9-dihydro-1H-purine-2,6-dione
• 8-{(3-chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H13ClN4O2S/c1-18-11-10(12(20)19(2)14(18)21)16-13(17-11)22-7-8-4-3-5-9(15)6-8/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： XHCASLCJLOBMOY-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)NC=1SCC1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-{(3-chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-{(3-Chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 443737-40-4)

8-{(3-Chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, commonly referred to by its CAS number 443737-40-4, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the purine derivative family and exhibits unique chemical properties due to its structural composition. The molecule features a purine ring system with methyl substituents at positions 1 and 3 and a sulfanyl group attached to the 8th position via a methylene bridge linked to a 3-chlorophenyl group. This structure contributes to its distinct reactivity and functionality.

The synthesis of 8-{(3-Chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process by employing catalytic systems and green chemistry principles. These improvements not only enhance the yield but also reduce the environmental impact of the synthesis pathway.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The purine ring system is a common structural motif in various bioactive molecules and drugs. For instance, purine derivatives are known for their roles as kinase inhibitors and anti-cancer agents. The presence of the sulfanyl group in this compound introduces additional functional diversity due to its ability to participate in sulfur-based interactions with biological targets.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. The sulfanyl group in 8-{(3-Chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been shown to enhance the molecule's stability and bioavailability when used as a drug candidate. Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity towards several protein targets associated with diseases such as cancer and neurodegenerative disorders.

Another area of interest for this compound is its application in materials science. The unique electronic properties of the purine ring system combined with the electron-withdrawing effects of the chlorophenyl group make it a potential candidate for use in organic electronics. Researchers are exploring its potential as an active layer material in organic photovoltaic devices (OPVs) due to its ability to facilitate charge transport.

In terms of environmental applications,8-{(3-Chlorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,dione has shown promise as a catalyst for various industrial processes. Its ability to act as a Lewis acid makes it an effective catalyst for reactions such as alkylation and acylation. Recent studies have demonstrated that this compound can significantly accelerate these reactions under mild conditions while maintaining high selectivity.

The safety profile of this compound is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic concentrations when used as a drug candidate or catalyst. However,further long-term studies are required to fully understand its safety profile across different exposure scenarios.

In conclusion,8-{(Chlorophenyl)methylsulfanyl}-1,dimethyl-,tetrahydro-,dione (CAS No.44,methyldihydrodione) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in drug development,catalysis,and materials science. As research continues to uncover new insights into its properties,this compound is poised to play an increasingly important role in advancing scientific knowledge and technological applications.